6-(2-Chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile

• IUPAC Name: 6-(2-chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H15ClN2O2/c1-2-20-9-10-21-16-12(11-18)7-8-15(19-16)13-5-3-4-6-14(13)17/h3-8H,2,9-10H2,1H3
• InChI Key: ZZDQAMGYXGWFAK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=C(C=CC(=N1)C2=CC=CC=C2Cl)C#N
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

6-(2-Chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile (6-CEEP) is a chemical compound with a wide range of scientific applications. It is a member of the pyridine family and is composed of two nitrogen atoms, two oxygen atoms, two chlorine atoms, two ethoxyethoxy groups, and one carbonitrile group. 6-CEEP is a colorless, crystalline solid that has a melting point of 161-162°C. It has a wide range of uses, including in the synthesis of pharmaceuticals, as a reagent in laboratory experiments, and in the study of biochemical and physiological effects. In

Scientific Research Applications

Structural and Optical Properties

• Structural Characteristics : Pyridine derivatives, including similar compounds to 6-(2-Chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile, exhibit unique structural characteristics. For instance, the study by Zedan, El-Taweel, and El-Menyawy (2020) explored the structural, thermal, optical, and diode characteristics of two pyridine derivatives, revealing their monoclinic polycrystalline nature and indirect allowed optical energy gaps (Zedan, El-Taweel, & El-Menyawy, 2020).

Spectroscopic Analysis

• Spectroscopic and Structural Analysis : Studies like that of Tranfić et al. (2011) have provided detailed spectroscopic analysis of pyridine derivatives, which can be essential for understanding the chemical properties and potential applications of similar compounds (Tranfić, Halambek, Cetina, & Jukić, 2011).

Antimicrobial Studies

• Antimicrobial Properties : Research by Sadeek, Zordok, El‐Attar, and Ibrahim (2015) indicates that certain pyridine derivatives, similar to 6-(2-Chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile, possess antimicrobial properties, which could be pivotal in pharmaceutical research (Sadeek, Zordok, El‐Attar, & Ibrahim, 2015).

Polymerization Processes

• Monitoring Photopolymerization Processes : Derivatives of pyridine-3-carbonitrile have been shown to be effective in monitoring photopolymerization processes, as demonstrated in a study by Ortyl et al. (2019). This suggests potential applications in material science and engineering (Ortyl, Fiedor, Chachaj-Brekiesz, Pilch, Hola, & Galek, 2019).

Chemical Transformations and Reactions

• Chemical Reactivity : The reactivity of similar pyridine carbonitriles under various conditions has been a subject of interest. For example, Ibrahim and El-Gohary (2016) explored the chemical reactivity of 6-methylchromone-3-carbonitrile with nucleophilic reagents, leading to various heterocyclic systems, which could be analogous to reactions involving 6-(2-Chlorophenyl)-2-(2-ethoxyethoxy)pyridine-3-carbonitrile (Ibrahim & El-Gohary, 2016).